(2S,3R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (2S,3R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C27H25NO5/c1-32-18-8-6-7-17(15-18)25-23(26(29)30)13-14-28(25)27(31)33-16-24-21-11-4-2-9-19(21)20-10-3-5-12-22(20)24/h2-12,15,23-25H,13-14,16H2,1H3,(H,29,30)/t23-,25-/m1/s1
• InChI Key: XZWCELPTLYPFNZ-ILBGXUMGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C(CCN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H]2[C@@H](CCN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol

Description

(2S,3R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C27H25NO5 and its molecular weight is 443.499. The purity is usually 95%.
BenchChem offers high-quality (2S,3R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Protection of Hydroxy-Groups

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, related to the compound , is utilized for protecting hydroxy-groups in various chemical contexts. This protection is particularly crucial when working with sensitive compounds where selective reactivity is needed. The Fmoc group can be conveniently removed without affecting other base-labile protecting groups, making it versatile for synthetic applications (Gioeli & Chattopadhyaya, 1982).

Influenza Neuraminidase Inhibitors

This compound's derivatives have been found effective as inhibitors of influenza neuraminidase, an enzyme critical for the spread of influenza virus. These inhibitors are vital for developing anti-influenza drugs, especially targeting different strains of the virus (Wang et al., 2001).

Bioimaging Applications

A water-soluble derivative of this compound has shown potential in bioimaging, particularly in integrin-selective imaging. This application is significant in the field of cellular biology, allowing for targeted imaging of specific cell types or molecular interactions (Morales et al., 2010).

Solid Phase Peptide Synthesis

This compound's derivatives are useful in solid phase peptide synthesis. They serve as handle reagents, aiding in the synthesis of peptide amides. This is particularly important in the development of new peptides for therapeutic and research purposes (Funakoshi et al., 1988).

Synthesis of N-Substituted Hydroxamic Acids

The compound is involved in the synthesis of N-substituted hydroxamic acids, important in medicinal chemistry for their role in drug development. These acids are relevant in creating a wide range of pharmacologically active agents (Mellor & Chan, 1997).

Development of Aromatic Polyamides

This compound contributes to the synthesis of new aromatic polyamides, which have applications in material science. These polyamides are known for their solubility, flexibility, and thermal stability, making them useful in various industrial applications (Hsiao et al., 1999).